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Compound of Interest

Compound Name: Ethyl morpholine-2-carboxylate

Cat. No.: B044944 Get Quote

An In-Depth Technical Guide to Ethyl
Morpholine-2-Carboxylate
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of ethyl morpholine-2-carboxylate,

a heterocyclic compound of significant interest in medicinal chemistry and drug development.

This document delves into its chemical identity, synthesis, physicochemical properties, and

applications, offering field-proven insights and detailed protocols to support researchers in their

endeavors.

Introduction: The Versatility of the Morpholine
Scaffold
The morpholine ring is a privileged scaffold in medicinal chemistry, appearing in numerous

approved drugs and clinical candidates.[1][2] Its favorable properties, including metabolic

stability, aqueous solubility, and its ability to engage in hydrogen bonding, make it a valuable

component in the design of bioactive molecules. Ethyl morpholine-2-carboxylate serves as a

key chiral building block, providing a synthetically versatile handle for the elaboration of more

complex molecular architectures. Its strategic importance lies in its bifunctional nature,

possessing both a secondary amine for further substitution and an ethyl ester for various

chemical transformations.
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Chemical and Physical Properties
A thorough understanding of the physicochemical properties of ethyl morpholine-2-
carboxylate is fundamental to its effective use in synthesis and drug design.

Identifiers and Molecular Formula
There are two CAS numbers frequently associated with this compound. The primary CAS

number is 135782-25-1, with 107904-06-3 also being cited in various databases.[3]

Researchers should be aware of both identifiers when conducting literature and database

searches.

Property Value Source(s)

Molecular Formula C₇H₁₃NO₃ [3][4][5]

Primary CAS Number 135782-25-1 [4][5]

Alternative CAS Number 107904-06-3 [3]

Molecular Weight 159.18 g/mol [3][4]

IUPAC Name ethyl morpholine-2-carboxylate [3]

Synonyms

Ethyl 2-morpholinecarboxylate,

2-Morpholinecarboxylic acid

ethyl ester

[3]

Physicochemical Data
Property Value Source(s)

Physical Form Liquid

Storage Temperature
2-8°C, in a dark place under

an inert atmosphere
[6]

Purity (typical) ≥95% [6]

Topological Polar Surface Area 47.6 Å² [3]

Monoisotopic Mass 159.08954328 Da [3]
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Synthesis of Ethyl Morpholine-2-Carboxylate
While several general methods for the synthesis of morpholines exist, a common and

illustrative approach involves the cyclization of an appropriate amino alcohol precursor.[7] A

plausible synthetic route to ethyl morpholine-2-carboxylate is the intramolecular cyclization of

an N-substituted serine ester derivative.

Proposed Synthetic Pathway
The synthesis can be envisioned to proceed via the N-alkylation of L-serine ethyl ester with a

two-carbon electrophile bearing a leaving group, followed by base-mediated intramolecular

cyclization. This method offers good control over the stereochemistry at the C2 position if a

chiral starting material is used.
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Starting Materials

Intermediate

Final Product

L-Serine Ethyl Ester

N-(2-hydroxyethyl)-L-serine
ethyl ester

N-Alkylation
(e.g., K₂CO₃, MeCN)

2-Bromoethanol

Ethyl (S)-morpholine-2-carboxylate

Intramolecular Cyclization
(e.g., MsCl, Et₃N then Base)

Core Scaffold

Derivatization

Potential Products

Ethyl Morpholine-2-carboxylate

N-Alkylation/
N-Arylation Ester Hydrolysis Ester Reduction

Substituted Morpholine Derivatives Morpholine-2-carboxamides

Amide Coupling

(Morpholin-2-yl)methanol Derivatives
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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